Cas no 312502-18-4 (1H-1,2,4-Triazole, 3-[[(2-fluorophenyl)methyl]thio]-)

• Product Name: 1H-1,2,4-Triazole, 3-[[(2-fluorophenyl)methyl]thio]-
• CAS No: 312502-18-4
• MF: C₉H₈FN₃S
• MW: 209.243323326111
• CID: 1446243
• Update Time: 2024-08-24

1H-1,2,4-Triazole, 3-[[(2-fluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-[[(2-fluorophenyl)methyl]thio]-
• 2-fluorobenzyl 1H-1,2,4-triazol-3-yl sulfide
• 1H-1,2,4-Triazole, 5-[[(2-fluorophenyl)methyl]thio]-

• Inchi： 1S/C9H8FN3S/c10-8-4-2-1-3-7(8)5-14-9-11-6-12-13-9/h1-4,6H,5H2,(H,11,12,13)
• InChI Key： JSCJXOMZAPTHDW-UHFFFAOYSA-N
• SMILES： N1C(SCC2=CC=CC=C2F)=NC=N1

Computed Properties

• Exact Mass: 209.04244

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 94-96 °C(Solv: toluene (108-88-3))
• Boiling Point: 391.5±44.0 °C(Predicted)
• PSA: 41.57
• pka: 8.76±0.20(Predicted)